Cas no 68040-67-5 (Benzoic acid,2-(acetyloxy)-6-methyl-, methyl ester)

• Product Name: Benzoic acid,2-(acetyloxy)-6-methyl-, methyl ester
• CAS No: 68040-67-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 523487
• PubChem ID: 243007
• Update Time: 2025-04-19

Benzoic acid,2-(acetyloxy)-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-6-methyl-, methyl ester
• 2-(Acetyloxy)-6-methylbenzoic acid
• 2-Acetoxy-6-methyl-benzoesaeure-methylester
• 2-acetoxy-6-methylbenzoic acid
• 2-acetoxy-6-methyl-benzoic acid
• 2-acetoxy-6-methyl-benzoic acid methyl ester
• 2-acetyloxy-6-methyl-benzoic Acid
• 2-Methyl-6-acetoxy-benzoesaeure
• 6-acetyloxy-2-methylbenzoic acid
• AC1NQU9Q
• CTK6A2300
• methyl 2-acetoxy-6-methylbenzoate
• Methyl-2-acetoxy-6-methylben
• SureCN9364224
• DTXSID10987494
• NSC52156
• methyl 2-(acetyloxy)-6-methylbenzoate
• NSC-52156
• 68040-67-5

• Inchi： 1S/C11H12O4/c1-7-5-4-6-9(15-8(2)12)10(7)11(13)14-3/h4-6H,1-3H3
• InChI Key： ALADECPSHFJGRZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC(C)=C1C(=O)OC

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.70690